Stereochemical Specificity: (R)- vs. (S)-Enantiomer Potency in 5-Lipoxygenase Inhibition
In studies using rat basophilic leukemia (RBL-1) cell homogenates, the (S)-enantiomer of 15-HETE demonstrated significant inhibition of 5-lipoxygenase, whereas the 15(R) chiral enantiomer was either less potent or ineffective [1]. In competitive binding assays, the (S)-hydroxy fatty acids, including 15(S)-HETE, were significantly more potent in displacing [3H]15-HETE bound to cytosolic proteins compared to the 15(R) enantiomer, which showed activity comparable to the non-hydroxylated controls, stearic acid and arachidonic acid [1]. This stereochemical dependence is critical for experimental design.
| Evidence Dimension | Displacement of [3H]15-HETE from Cytosolic Proteins |
|---|---|
| Target Compound Data | Relative effectiveness comparable to stearic acid and arachidonic acid (non-hydroxylated controls) |
| Comparator Or Baseline | 15(S)-HETE |
| Quantified Difference | 15(S)-HETE was 'significantly more potent' than 15(R)-HETE, which was among the least effective compounds tested |
| Conditions | Rat basophilic leukemia (RBL-1) cell cytosol preparations |
Why This Matters
This demonstrates that the (R)-stereoisomer is functionally distinct from its (S)-counterpart, making it essential as a negative control or for studying stereospecific recognition events in lipid signaling pathways.
- [1] Kang, L. T., & Vanderhoek, J. Y. (1998). Mono (S) hydroxy fatty acids: novel ligands for cytosolic actin. Journal of Lipid Research, 39(7), 1476-1482. View Source
